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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B147678

Technical Support Center: L-Histidine
Monohydrochloride

This technical support center provides comprehensive troubleshooting guides and frequently
asked questions (FAQs) to assist researchers, scientists, and drug development professionals
in resolving solubility issues with L-histidine monohydrochloride in water.

Frequently Asked Questions (FAQSs)
Q1: What is the expected solubility of L-histidine monohydrochloride monohydrate in water?

Al: L-histidine monohydrochloride monohydrate is generally considered freely soluble in
water. Published solubility values vary, with figures ranging from 42 mg/mL to approximately
170 g/L at 20°C.[1] One source indicates a solubility of 105 g/L at 20°C, resulting in a
completely soluble solution.[2] Another specifies 39 g/100mL at 24°C.[3]

Q2: I'm observing undissolved particles in my solution at room temperature. What is the likely
cause?

A2: Incomplete dissolution can be attributed to several factors:

e Saturation: You may be attempting to create a solution that exceeds the solubility limit at the
current temperature.[4]
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« Insufficient Mixing: The compound may require more vigorous or prolonged mixing to fully
dissolve.

o Low Temperature: Solubility generally decreases with lower temperatures. If the ambient
temperature is below 20°C, solubility may be reduced.

Q3: My L-histidine monohydrochloride solution appears cloudy or has formed a precipitate.
How can | fix this?

A3: Cloudiness or precipitation can arise from a few common issues:

e Supersaturation: The solution may be supersaturated, especially if the temperature has
decreased after dissolution.[4] Gently warming the solution while stirring can help redissolve
the precipitate.[4]

» pH Nearing the Isoelectric Point (pl): The solubility of histidine is lowest near its isoelectric
point (pl = 7.6).[4][5] Since the monohydrochloride salt forms an acidic solution (pH 3.5-4.5
for a 10% solution), this is less likely to be the initial problem unless the pH has been
adjusted.[6][7]

» "Salting-out" Effect: The presence of high concentrations of other salts in your buffer can
decrease the solubility of the amino acid.[4]

Q4: How does temperature affect the solubility of L-histidine monohydrochloride?

A4: Like most solid solutes, the solubility of L-histidine monohydrochloride in water
increases with temperature. If you are encountering solubility issues, gently warming the
solution (e.g., to 30-40°C) can facilitate dissolution.[4] However, avoid prolonged or excessive
heating, which could risk degradation of the amino acid.[4]

Q5: How does pH influence solubility?

A5: The pH of the solution is a critical factor. The solubility of histidine is at its minimum near its
isoelectric point (pl = 7.6) and increases in more acidic or basic conditions.[4][5] L-histidine
monohydrochloride solutions are naturally acidic (pH 3.5-4.5), which favors solubility.[7]
Adjusting the pH further away from the pl can enhance solubility if your experimental protocol
allows.[4]
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Q6: What is the recommended procedure for preparing an aqueous stock solution?

A6: A standard protocol involves weighing the desired amount of L-histidine
monohydrochloride monohydrate, adding it to a volumetric flask, and gradually adding the
solvent (e.g., HPLC-grade water) while mixing.[8] Ensure thorough mixing by stirring, vortexing,
or brief sonication until all the solid is completely dissolved.[4][8] For sterile applications, the
solution should be passed through a 0.22 um filter after dissolution.[4]

Q7: How should | store my L-histidine monohydrochloride stock solution?

A7: For short-term storage, refrigeration at 2-8°C is recommended.[4] For long-term storage, it
is best to aliquot the solution into smaller volumes and freeze them at -20°C to prevent
degradation from repeated freeze-thaw cycles.[4]

Data Summary Tables

Table 1: Solubility of L-Histidine Monohydrochloride Monohydrate in Water

Solubility Value Temperature Reference
42 mg/mL Not Specified [1]

50 mg/mL Not Specified [9]

105 g/L 20 °C (2]

149.55 g/L 20 °C [7]
~149-170 g/L 20 °C

170 g/L 20 °C

39 g/100mL 24 °C [3]

41.9 g/L 25 °C [10]

56.6 g/L 25 °C [11]

Table 2: Physicochemical Properties of L-Histidine Monohydrochloride Monohydrate
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Property Value Reference
Molecular Formula CeHoN3O2 - HCI - H20 [6]119]
Molecular Weight 209.6 g/mol [9]

White to off-white crystalline
Appearance [6]

powder
pH of 10% (w/v) Solution 35-45 [61[7]
Melting Point ~254 °C (decomposes)

Isoelectric Point (pl) of L-
Histidine

7.64

Experimental Protocols

Protocol: Preparation of a 100 mg/mL Standard Stock Solution

Objective: To prepare a 100 mg/mL aqueous stock solution of L-histidine monohydrochloride
monohydrate.

Materials:

o L-Histidine monohydrochloride monohydrate

o High-purity water (e.g., deionized, distilled, or HPLC-grade)
e Analytical balance

e Volumetric flask (appropriate size)

o Magnetic stirrer and stir bar (or vortex mixer)

e Spatula and weighing boat

Methodology:
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e Calculation: Determine the required mass of L-histidine monohydrochloride monohydrate
for your target volume. For example, to prepare 50 mL of a 100 mg/mL solution, you will
need 5.0 g.

» Weighing: Accurately weigh the calculated mass of the compound using an analytical
balance.

o Transfer: Carefully transfer the weighed powder into the volumetric flask. Rinse the weighing
boat with a small amount of the solvent to ensure the complete transfer of the compound.

» Dissolution: Add approximately 70-80% of the final volume of water to the flask.

» Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer at a moderate
speed. Continue stirring until the solid is completely dissolved. Alternatively, cap the flask
and vortex until the solution is clear. Gentle warming (30-40°C) or brief sonication can be
used to expedite dissolution if needed.[4]

e Volume Adjustment: Once the solid is fully dissolved and the solution has returned to room
temperature, carefully add water to bring the final volume to the calibration mark on the
volumetric flask.

e Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is
homogeneous.[8]

» Sterilization (if required): For cell culture or other sterile applications, filter the solution
through a 0.22 um sterile filter into a sterile container.[4]

e Storage: Store the solution at 2-8°C for short-term use or in aliquots at -20°C for long-term
storage.[4]

Visualized Workflows and Relationships
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Troubleshooting Workflow for Solubility Issues
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Fig 1. Troubleshooting workflow for solubility issues.
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Key Factors Affecting L-Histidine HCI Solubility
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Fig 2. Factors influencing L-Histidine HCI solubility.

Experimental Workflow: Solution Preparation
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Fig 3. Workflow for preparing an aqueous solution.
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Relationship Between pH and Histidine Solubility
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Fig 4. Conceptual diagram of pH effect on solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [resolving L-histidine monohydrochloride solubility
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solubility-issues-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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